Cas no 1807268-88-7 (3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride
• CAS No: 1807268-88-7
• MF: C₈H₅Cl₂NO₃S
• MW: 266.101198911667
• CID: 4980289
• Update Time: 2025-06-08

3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C8H5Cl2NO3S/c9-3-6-1-5(4-11)2-7(8(6)12)15(10,13)14/h1-2,12H,3H2
• InChI Key： AFMLBGMKQFWLQM-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C=C(CCl)C=1O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.2
• Topological Polar Surface Area: 86.5

Additional information on 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride

Professional Introduction to 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl Chloride (CAS No. 1807268-88-7)

3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1807268-88-7, is a versatile intermediate with a unique structural framework that makes it valuable for the synthesis of various bioactive molecules. The presence of both chloromethyl and cyano functional groups, coupled with a hydroxybenzenesulfonyl moiety, provides multiple sites for chemical modification, enabling its application in the development of novel therapeutic agents.

The compound's structure consists of a benzene ring substituted with a hydroxyl group at the 2-position, a cyano group at the 5-position, and a sulfonyl chloride group at the 3-position. The sulfonyl chloride functionality is particularly noteworthy as it serves as a reactive handle for further derivatization, allowing for the introduction of various nucleophiles. This reactivity makes 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride an invaluable building block in synthetic organic chemistry.

In recent years, there has been growing interest in the development of heterocyclic compounds that exhibit pharmaceutical properties. The cyano group in 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride can be further functionalized to create complex heterocyclic structures, which are often found in biologically active compounds. For instance, cyano groups can be reduced to amine groups or undergo nucleophilic substitution reactions, leading to the formation of diverse molecular architectures.

The chloromethyl group provides another avenue for chemical manipulation. It can participate in nucleophilic addition reactions, allowing for the introduction of various functional groups such as amines or alcohols. This versatility makes 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules. Additionally, the hydroxyl group can engage in hydrogen bonding interactions, influencing the solubility and bioavailability of derived compounds.

Recent studies have highlighted the importance of sulfonamides in drug discovery. The sulfonyl chloride moiety in 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride can be converted into sulfonamides through reaction with amines. Sulfonamides are known for their broad spectrum of biological activities and have been incorporated into numerous drugs targeting various diseases. The ability to easily introduce this functionality into a molecule makes 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride a valuable tool for medicinal chemists.

The compound's potential applications extend beyond pharmaceuticals. It has shown promise in materials science, particularly in the development of advanced polymers and coatings. The reactive sites on its structure allow for cross-linking and polymerization reactions, leading to materials with unique properties. These properties make it an attractive candidate for applications in electronics, coatings, and specialty materials.

In academic research, 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride has been utilized as a key intermediate in synthetic organic transformations. Its unique reactivity profile has enabled researchers to develop novel synthetic strategies that are not possible with more conventional building blocks. These strategies have led to significant advances in understanding reaction mechanisms and developing more efficient synthetic routes.

The compound's role in drug discovery is further underscored by its incorporation into several lead compounds that are currently under investigation. These lead compounds have demonstrated promising biological activity in preclinical studies, highlighting the importance of intermediates like 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride. The ability to modify its structure has allowed researchers to fine-tune its properties, leading to more effective therapeutic agents.

The synthesis of 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzene ring followed by sequential introduction of the cyano, hydroxyl, and sulfonyl chloride groups. Each step must be carefully controlled to avoid unwanted side reactions and ensure the desired product is obtained.

In conclusion, 3-Chloromethyl-5-cyano-2-hydroxybenzenesulfonyl chloride (CAS No. 1807268-88-7) is a multifunctional compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules and advanced materials. The ongoing research into its applications continues to uncover new possibilities, reinforcing its importance in both academic and industrial settings.